(5-(3,5-Dichlorophenylthio)-4-isopropyl-1-methyl-1H-imidazol-2-yl)methanol acetate

• CAS No.: 178979-30-1
• Molecular Formula: C16H18Cl2N2O2S
• Molecular Weight: 373.3 g/mol
• IUPAC Name: [5-(3,5-dichlorophenyl)sulfanyl-1-methyl-4-propan-2-ylimidazol-2-yl]methyl acetate
• InChI: InChI=1S/C16H18Cl2N2O2S/c1-9(2)15-16(20(4)14(19-15)8-22-10(3)21)23-13-6-11(17)5-12(18)7-13/h5-7,9H,8H2,1-4H3
• InChI Key: STDPDTGXASUOLH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N(C(=N1)COC(=O)C)C)SC2=CC(=CC(=C2)Cl)Cl

Description

(5-(3,5-Dichlorophenylthio)-4-isopropyl-1-methyl-1H-imidazol-2-yl)methanol acetate is a useful research compound. Its molecular formula is C16H18Cl2N2O2S and its molecular weight is 373.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In dry methylene chloride (10 ml) was dissolved 220 mg (0.700 mmol) of [5-(3,5-dichlorophenylthio)-4-isopropyl-1-methyl-1H-imidazol-2-yl]methanol (Compound I-8), followed by addition of 201 mg (2.00 mmol) of triethylamine. Then, 78.0 mg (1.00 mmol) of acetyl chloride was added under ice-cooling, and the mixture was stirred at the same temperature for 30 minutes. A saturated aqueous sodium hydrogen carbonate solution was added for neutralization, and the mixture was extracted with methylene chloride. The organic layer was washed with water and dried over sodium sulfate. The solvent was concentrated under reduced pressure, and the residue was purified by silica gel chromatography (ethyl acetate:n-hexane=1:1) to give 170 mg of [5-(3,5-dichlorophenylthio)-4-isopropyl-1-methyl-1H-imidazol-2-yl]methyl acetate (Compound I-40) (yield 69%). mp 92-93° C.